![molecular formula C21H23N3O5S3 B2915122 (E)-N-(3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide CAS No. 1100771-49-0](/img/structure/B2915122.png)
(E)-N-(3-allyl-4,7-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-1-(thiophen-2-ylsulfonyl)pyrrolidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Heterocyclic Compound Synthesis
Research has explored the synthesis of novel heterocyclic compounds derived from similar chemical structures, demonstrating significant potential in developing new pharmaceuticals and materials. For instance, the synthesis of novel benzodifuranyl, 1,3,5-triazines, and thiazolopyrimidines derived from visnaginone and khellinone has been investigated for their anti-inflammatory and analgesic properties, indicating a broad applicability in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial Evaluation
Another application area is the development of compounds with antimicrobial properties. Synthesis, characterization, antimicrobial evaluation, and docking studies of certain heterocyclic compounds have been conducted to explore their effectiveness against various bacterial and fungal strains, providing insights into the design of new antimicrobials (Talupur, Satheesh, & Chandrasekhar, 2021).
Catalysis and Organic Synthesis
Compounds with benzothiazole and thiophene units have been used in catalysis and organic synthesis, offering efficient pathways to synthesize polyfunctionalized pyrroles and thiophenes. This demonstrates their utility in constructing complex organic molecules, which can have various applications in pharmaceuticals, agrochemicals, and materials science (Cheng, Peng, & Li, 2010).
Anticancer Activity
There is also significant interest in evaluating the anticancer activity of novel heterocycles utilizing thiophene incorporated thioureido substituent as precursors. Such studies provide a foundation for the development of new anticancer agents, highlighting the potential of these compounds in therapeutic applications (Abdel-Motaal, Alanzy, & Asem, 2020).
properties
IUPAC Name |
N-(4,7-dimethoxy-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O5S3/c1-4-11-23-18-15(28-2)9-10-16(29-3)19(18)31-21(23)22-20(25)14-7-5-12-24(14)32(26,27)17-8-6-13-30-17/h4,6,8-10,13-14H,1,5,7,11-12H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHSOQNBJNPTNRD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)OC)SC(=NC(=O)C3CCCN3S(=O)(=O)C4=CC=CS4)N2CC=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
493.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.